N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide
Overview
Description
N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is a quinoline derivative compound that has been synthesized and studied for its potential use in various biological applications.
Mechanism of Action
The mechanism of action of N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide is not fully understood. However, it has been suggested that the compound may exert its biological activity by inhibiting the activity of enzymes involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the replication of viruses. It has also been found to have neuroprotective effects and may help to prevent the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide is its broad-spectrum activity against various biological targets. This makes it a potentially useful compound for the development of new drugs. However, one of the limitations of the compound is its low solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide. One area of research could be the development of new derivatives of the compound with improved solubility and activity. Another area of research could be the investigation of the compound's potential use in the treatment of other diseases, such as viral infections and autoimmune disorders. Additionally, further studies could be conducted to elucidate the mechanism of action of the compound and to better understand its biochemical and physiological effects.
Scientific Research Applications
N-(3,4-dichlorobenzyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide has been studied for its potential use in various biological applications. It has been found to possess antitumor, antibacterial, antifungal, and antiviral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-N-[(3,4-dichlorophenyl)methyl]quinoline-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14Cl4N2O/c24-17-7-5-13(9-19(17)26)12-28-23(30)16-11-22(14-6-8-18(25)20(27)10-14)29-21-4-2-1-3-15(16)21/h1-11H,12H2,(H,28,30) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVHHPZCEQRXHLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C(=O)NCC4=CC(=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14Cl4N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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